Cas no 1823939-71-4 (Cyclopentanol, 1-(3,5-dibromophenyl)-)

• Product Name: Cyclopentanol, 1-(3,5-dibromophenyl)-
• CAS No: 1823939-71-4
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• MDL: MFCD27998067
• CID: 5220952
• PubChem ID: 124707556
• Update Time: 2025-10-24

Cyclopentanol, 1-(3,5-dibromophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(3,5-dibromophenyl)-
• 1-(3,5-dibromophenyl)cyclopentanol

• MDL： MFCD27998067
• Inchi： 1S/C11H12Br2O/c12-9-5-8(6-10(13)7-9)11(14)3-1-2-4-11/h5-7,14H,1-4H2
• InChI Key： FDRGQDHJRUDCAZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC(Br)=CC(Br)=C2)(O)CCCC1

Additional information on Cyclopentanol, 1-(3,5-dibromophenyl)-

Research Briefing on Cyclopentanol, 1-(3,5-dibromophenyl)- (CAS: 1823939-71-4) in Chemical Biology and Pharmaceutical Applications

Cyclopentanol, 1-(3,5-dibromophenyl)- (CAS: 1823939-71-4) is a brominated cyclopentanol derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound features a cyclopentanol core substituted with a 3,5-dibromophenyl group, which imparts distinct electronic and steric characteristics. Recent studies have explored its utility as a building block for drug discovery, particularly in the development of kinase inhibitors and modulators of protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of Cyclopentanol, 1-(3,5-dibromophenyl)- as a scaffold for designing selective kinase inhibitors. The researchers utilized computational docking studies to demonstrate its ability to bind to the ATP-binding site of specific kinases, with modifications to the bromine substituents showing significant effects on binding affinity. The compound's rigid yet tunable structure was highlighted as a key advantage for optimizing selectivity profiles.

In parallel research, scientists have explored the compound's potential in targeting bromodomain-containing proteins, a class of epigenetic readers implicated in various cancers. The dibromophenyl moiety of Cyclopentanol, 1-(3,5-dibromophenyl)- was found to mimic acetyl-lysine recognition motifs, making it a promising starting point for developing bromodomain inhibitors. Recent structure-activity relationship (SAR) studies have focused on optimizing the compound's pharmacokinetic properties while maintaining its binding potency.

Synthetic methodologies for Cyclopentanol, 1-(3,5-dibromophenyl)- have also seen advancements. A 2024 report in Organic Process Research & Development described an improved catalytic asymmetric synthesis route that achieves higher enantiomeric purity (>99% ee) while reducing metal catalyst loading. This development is particularly significant for pharmaceutical applications where chirality plays a crucial role in biological activity.

From a safety and toxicology perspective, preliminary in vitro studies indicate that Cyclopentanol, 1-(3,5-dibromophenyl)- shows favorable metabolic stability in human liver microsomes, with minimal CYP450 inhibition. However, researchers note that the bromine atoms may present challenges in terms of potential bioaccumulation, warranting further investigation in animal models.

The compound's unique combination of structural features continues to inspire novel applications. Recent patent filings suggest its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules, where it serves as a linker between target-binding and E3 ligase-recruiting moieties. This application capitalizes on the compound's rigidity and synthetic accessibility to create effective protein degraders.

As research progresses, Cyclopentanol, 1-(3,5-dibromophenyl)- (CAS: 1823939-71-4) demonstrates growing potential as a versatile tool in medicinal chemistry. Its applications span from traditional small molecule drug discovery to emerging modalities like targeted protein degradation, positioning it as a compound of significant interest in contemporary pharmaceutical research.